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Compound of Interest

Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387

A Comparative Analysis of 1,3-Diaminopropane Dihydroiodide and Propylamine Hydroiodide
for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of 1,3-Diaminopropane dihydroiodide
(PDADI) and propylamine hydroiodide (PAI), two organic halide salts that have garnered
significant interest in the field of materials science, particularly in the development of next-
generation photovoltaic devices. This document aims to furnish researchers, scientists, and
drug development professionals with objective data to inform their selection and application of
these compounds.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of PDADI and PAl is crucial for
their effective application. The following table summarizes their key characteristics.
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1,3-Diaminopropane Propylamine Hydroiodide
Property . o

Dihydroiodide (PDADI) (PAI)
Molecular Formula CsHi2l2N2[1] CsH10IN[2]
Molecular Weight 329.95 g/mol [1][3] 187.02 g/mol [2]
CAS Number 120675-53-8[1][3] 14488-45-0[2]

White to light yellow crystalline ~ White to almost white
Appearance .

solid/powder[1][4] powder/crystal

Data not available
Melting Point (Dihydrochloride salt: 246-250 190 °C

°C)[5]

Highly soluble in polar aprotic
Solubility solvents (e.g., DMF, DMSO); Soluble in water.
Soluble in water.[1][4]

) pKai: ~8.5, pKaz: ~10.6 (for ]
pKa of Parent Amine o ~10.7 (for Propylamine)
1,3-Diaminopropane)

Comparative Performance in Perovskite Solar Cells

The primary application for both PDADI and PAl is as surface passivation agents for perovskite
films in solar cells. These compounds reduce defects on the perovskite surface, thereby
enhancing the efficiency and stability of the devices.[1][6]

A key study directly compared the effectiveness of PDADI and PAI in modifying the
perovskite/electron transporting layer (ETL) interface in inverted (p-i-n) perovskite solar cells.
The results demonstrated that while both compounds are effective, PDADI-modified devices
exhibited superior performance.[7]
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1,3-
Propylamine L.
. Control (No Lo Diaminopropane
Performance Metric o Hydroiodide (PAI) . o
Passivation) Dihydroiodide
Treated
(PDADI) Treated
Power Conversion - Not specified in direct 25.09% (certified
o Not specified ]
Efficiency (PCE) comparison 24.58%)[7]
Open-Circuit Voltage -~ Not specified in direct
Not specified ) 1.184 V[7]
(V_oc) comparison

The superior performance of PDADI is attributed to its diammonium structure, which may allow
for a "bridging" effect, enabling it to passivate multiple defect sites simultaneously. This leads to
a lower surface defect density and reduced non-radiative recombination.[7] Unencapsulated
PDADI-modified perovskite solar cells also demonstrated good storage stability, retaining 91%
of their initial power conversion efficiency after 1300 hours at 65 °C in a nitrogen glove box.[7]

Studies on PAI have also shown significant improvements in device performance. For instance,
post-treatment of perovskite films with PAI resulted in a power conversion efficiency of 21% in
n-i-p configured devices and 23% in p-i-n devices.[6][8] PAI-passivated devices also exhibited
enhanced stability, maintaining 90% of their initial efficiency after 200 hours of continuous
illumination, compared to the control device which degraded to 80% of its original efficiency
after 160 hours.[6]

Experimental Protocols
Synthesis of 1,3-Diaminopropane Dihydroiodide and
Propylamine Hydroiodide

The synthesis of both compounds follows a straightforward acid-base neutralization reaction.

General Synthesis Workflow
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Mechanism of Perovskite Passivation
Passivating Agent Perovskite Surface with Defects
(PDADI or PAI) (e.g., Pb2*, |~ vacancies)

.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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